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Compound of Interest

Compound Name: 4-Benzylmorpholin-3-one

Cat. No.: B1279983 Get Quote

4-Benzylmorpholin-3-one: A Technical Overview
of its Physical Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the known physical properties

of 4-Benzylmorpholin-3-one, a heterocyclic compound of interest in medicinal chemistry and

drug discovery. Due to the limited availability of extensive experimental data, this document

compiles and presents the most current information from established chemical suppliers and

databases, highlighting both reported and predicted values.

Core Physical Properties
The physical characteristics of a compound are foundational to its application in research and

development, influencing factors from reaction kinetics to bioavailability. Below is a summary of

the available data for 4-Benzylmorpholin-3-one (CAS Number: 61636-32-6).
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Physical Property Value Source and Remarks

Boiling Point 125 °C [1] At a pressure of 0.7 Torr.

Density 1.170 ± 0.06 g/cm³ [1] Predicted value.

Molecular Formula C₁₁H₁₃NO₂ [2]

Molecular Weight 191.23 g/mol [2]

It is important to note that some suppliers, such as AK Scientific, Inc., report that the boiling

point and density are not available, which may indicate that the values from other sources are

predicted or from limited experimental data[3].

Experimental Protocols: Synthesis of Substituted
Morpholin-3-ones
While a specific, detailed experimental protocol for the synthesis of 4-Benzylmorpholin-3-one
is not readily available in peer-reviewed literature, a general approach for the synthesis of N-

substituted morpholin-3-ones can be inferred from established synthetic methodologies for

related heterocyclic compounds. A common strategy involves the reaction of an appropriate N-

substituted amino alcohol with an α-haloacetyl halide or a related derivative, followed by

intramolecular cyclization.

A plausible synthetic route to 4-Benzylmorpholin-3-one is outlined below. This protocol is a

representative example and may require optimization for specific laboratory conditions.

Reaction: N-benzylethanolamine reacts with chloroacetyl chloride in the presence of a base to

yield an intermediate, which then undergoes intramolecular cyclization to form 4-
Benzylmorpholin-3-one.

Materials:

N-benzylethanolamine

Chloroacetyl chloride

A suitable non-nucleophilic base (e.g., triethylamine or diisopropylethylamine)
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Anhydrous aprotic solvent (e.g., dichloromethane or tetrahydrofuran)

Procedure:

Dissolve N-benzylethanolamine and the base in the anhydrous solvent under an inert

atmosphere (e.g., nitrogen or argon) and cool the mixture in an ice bath (0 °C).

Slowly add a solution of chloroacetyl chloride in the same anhydrous solvent to the stirred

mixture.

Allow the reaction to warm to room temperature and stir for a specified time, monitoring the

reaction progress by a suitable technique (e.g., thin-layer chromatography).

Upon completion, the reaction mixture is typically worked up by washing with water and

brine.

The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate or

magnesium sulfate), filtered, and the solvent is removed under reduced pressure.

The resulting crude product, the intermediate N-benzyl-N-(2-hydroxyethyl)-2-

chloroacetamide, is then treated with a base (e.g., sodium hydride or potassium tert-

butoxide) in a suitable solvent to facilitate the intramolecular cyclization to 4-
Benzylmorpholin-3-one.

The final product is then purified using standard techniques such as column chromatography

or recrystallization.

Logical Workflow for Synthesis
The following diagram illustrates a generalized workflow for the synthesis of 4-substituted

morpholin-3-ones, providing a visual representation of the logical steps from starting materials

to the final product.
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Caption: Generalized synthetic workflow for 4-substituted morpholin-3-ones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1279983?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ProductChemicalPropertiesCB22454997_EN.htm
https://www.chemscene.com/61636-32-6.html?productObj=CS-0156277
https://aksci.com/sds/5061CT_SDS.pdf
https://www.benchchem.com/product/b1279983#physical-properties-like-boiling-point-and-density-of-4-benzylmorpholin-3-one
https://www.benchchem.com/product/b1279983#physical-properties-like-boiling-point-and-density-of-4-benzylmorpholin-3-one
https://www.benchchem.com/product/b1279983#physical-properties-like-boiling-point-and-density-of-4-benzylmorpholin-3-one
https://www.benchchem.com/product/b1279983#physical-properties-like-boiling-point-and-density-of-4-benzylmorpholin-3-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1279983?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

